Cas no 145934-90-3 (5-Fluoro-2-hydrazinylpyridine)

5-Fluoro-2-hydrazinylpyridine is a versatile heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 5-position and a hydrazine group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for the development of biologically active molecules. The fluorine substituent enhances metabolic stability and binding affinity, while the hydrazinyl group offers a reactive handle for further functionalization, such as condensation reactions to form hydrazones or heterocyclic scaffolds. Its well-defined purity and stability make it a reliable intermediate for research and industrial applications requiring precise molecular modifications.
5-Fluoro-2-hydrazinylpyridine structure
5-Fluoro-2-hydrazinylpyridine structure
Product Name:5-Fluoro-2-hydrazinylpyridine
CAS No:145934-90-3
MF:C5H6FN3
MW:127.119643688202
MDL:MFCD09999909
CID:103421
PubChem ID:19916786
Update Time:2025-05-27

5-Fluoro-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-hydrazinylpyridine
    • 2(1H)-Pyridinone,5-fluoro-,hydrazone
    • 2(1H)-PYRIDINONE,5-FLUORO-,HYDRAZONE(9CI)
    • Pyridine,5-fluoro-2-hydrazinyl-
    • (5-fluoropyridin-2-yl)hydrazine
    • 5-Fluoro-2(1H)-pyridinone hydrazone
    • 5-Fluoro-2-hydrazinopyridine
    • (5-Fluoro-2-pyridyl)hydrazine
    • (5-FLUORO-PYRIDIN-2-YL)-HYDRAZINE
    • 2(1H)-Pyridinone, 5-fluoro-, hydrazone
    • 5-Fluoro-2-hydrazinopyridine dihydrochloride
    • 5-fluoro-2hydrazinopyridine
    • 5-fluoro-2-hydrazinyl-pyridine
    • XGEZFYOWXLYYNM-UHFFFAOYSA-N
    • Pyridine, 5-fluoro-2-hydrazinyl-
    • (5-fluoro-pyridine-2-yl)-hydrazine
    • STL558361
    • BBL1042
    • MS-20612
    • SY083419
    • DTXSID80601296
    • AM100253
    • MFCD09999909
    • FT-0697698
    • SCHEMBL1227123
    • 145934-90-3
    • CS-0018939
    • W17746
    • EN300-73110
    • AKOS028109264
    • 5-Fluoro-2-hydrazinylpyridine; 5-Fluoro-2-hydrazinopyridine
    • SB54950
    • A857133
    • AKOS010565209
    • ALBB-018217
    • BBL104258
    • pyridine, 5-fluoro-2-hydrazino-, dihydrochloride
    • DTXCID40552053
    • MDL： MFCD09999909
    • Inchi： 1S/C5H6FN3/c6-4-1-2-5(9-7)8-3-4/h1-3H,7H2,(H,8,9)
    • InChI Key： XGEZFYOWXLYYNM-UHFFFAOYSA-N
    • SMILES： FC1=CN=C(C=C1)NN

Computed Properties

  • Exact Mass: 127.05500
  • Monoisotopic Mass: 127.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.36
  • Boiling Point: 182 ºC
  • Flash Point: 64 ºC
  • PSA: 50.94000
  • LogP: 1.27960

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5-Fluoro-2-hydrazinylpyridine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:145934-90-3)5-Fluoro-2-hydrazinylpyridine
Order Number:A857133
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:04
Price ($):200.0/324.0/551.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:145934-90-3)5-Fluoro-2-hydrazinylpyridine
A857133
Purity:99%/99%/99%
Quantity:1.0g/5.0g/10.0g
Price ($):200.0/324.0/551.0
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